Cas no 90358-65-9 (5,6-bis(furan-2-yl)-3-(pyridin-2-yl)-1,2,4-triazine)

5,6-bis(furan-2-yl)-3-(pyridin-2-yl)-1,2,4-triazine structure
90358-65-9 structure
Product Name:5,6-bis(furan-2-yl)-3-(pyridin-2-yl)-1,2,4-triazine
CAS No:90358-65-9
MF:C16H10N4O2
MW:290.27620267868
CID:810445
PubChem ID:146157
Update Time:2025-04-19

5,6-bis(furan-2-yl)-3-(pyridin-2-yl)-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine,5,6-di-2-furanyl-3-(2-pyridinyl)-
    • 5,6-bis(furan-2-yl)-3-pyridin-2-yl-1,2,4-triazine
    • 5,6-DI(FURAN-2-YL)-3-(PYRIDIN-2-YL)-1,2,4-TRIAZINE
    • AMS_CNC_ID-390555072
    • 1,2,4-Triazine, 5,6-di-2-furanyl-3-(2-pyridinyl)-
    • 90358-65-9
    • 3-(2-Pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine
    • SMSSF-0625511
    • F3162-0068
    • 5,6-DI-2-FURYL-3-(2-PYRIDYL)-1,2,4-TRIAZINE
    • Ferene triazine
    • AKOS024285305
    • A851692
    • 5,6-bis(furan-2-yl)-3-(pyridin-2-yl)-1,2,4-triazine
    • SCHEMBL548015
    • DTXSID60238100
    • DB-100110
    • ILGVLLHYNIYCAR-UHFFFAOYSA-N
    • Inchi: 1S/C16H10N4O2/c1-2-8-17-11(5-1)16-18-14(12-6-3-9-21-12)15(19-20-16)13-7-4-10-22-13/h1-10H
    • InChI Key: ILGVLLHYNIYCAR-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C(C2=CC=CO2)=NN=C(C2C=CC=CN=2)N=1

Computed Properties

  • Exact Mass: 290.08
  • Monoisotopic Mass: 290.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.297
  • Boiling Point: 481.6°C at 760 mmHg
  • Flash Point: 248.3°C
  • Refractive Index: 1.604

5,6-bis(furan-2-yl)-3-(pyridin-2-yl)-1,2,4-triazine Pricemore >>

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